Cas no 947-92-2 (N-Nitrosodicyclohexylamine)

• Product Name: N-Nitrosodicyclohexylamine
• CAS No: 947-92-2
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 810178
• PubChem ID: 13697
• Update Time: 2025-06-08

N-Nitrosodicyclohexylamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine,N-cyclohexyl-N-nitroso-
• N,N-dicyclohexylnitrous amide
• N-Nitrosodicyclohexy
• N-Nitrosodicyclohexylamine
• Cyclohexanamine,N-cyclohexyl-N-nitroso
• DICYCLOHEXYLAMINE,N-NITROSO
• Dicyclohexylnitrosamin
• Dicyclohexylnitrosamine
• Dicyclohexyl-nitroso-amin
• dicyclohexyl-nitroso-amine
• N-cyclohexyl-N-nitrosocyclohexanamine
• N-dicyclohexylnitrosamine
• N-Nitrosodicyclohexylamin
• 947-92-2
• nitrosodicyclohexylamine
• N,N-DICYCLOHEXYL NITROUS AMIDE
• Cyclohexanamine, N-cyclohexyl-N-nitroso-
• CHEMBL164645
• DICYCLOHEXYLAMINE, N-NITROSO-
• NS00003956
• Q63392563
• 1,1-Dicyclohexyl-2-oxohydrazine
• 1,1-Dicyclohexyl-2-oxohydrazine #
• HY-W653723
• NSC337
• AKOS024332979
• 4-16-00-00863 (Beilstein Handbook Reference)
• N-NITROSO DICYCLOHEXYLAMINE
• NSC-337
• DTXSID4073128
• CS-0715847
• Dicyclohexylnitrosamin [German]
• AI3-03644
• FT-0672948
• BRN 1842001
• NSC 337
• CCRIS 2775
• SCHEMBL3471831
• A1-88900
• DB-298807
• DTXCID4048937
• Cyclohexanamine, NcyclohexylNnitroso
• G77453
• Dicyclohexylamine, Nnitroso
• Cyclohexanamine, N-cyclohexyl-N-nitroso-(9CI)

• MDL： MFCD00021331
• Inchi： 1S/C12H22N2O/c15-13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h11-12H,1-10H2
• InChI Key： CYMNKXLBEMEABS-UHFFFAOYSA-N
• SMILES： O=NN(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 210.17300
• Monoisotopic Mass: 210.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 3.8

Experimental Properties

• Density: 0.9848 (rough estimate)
• Melting Point: 95-97°C
• Boiling Point: 349.85°C (rough estimate)
• Flash Point: 167.3±18.7 °C
• Refractive Index: 1.4760 (estimate)
• PSA: 32.67000
• LogP: 3.63520
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Nitrosodicyclohexylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Nitrosodicyclohexylamine

N-Nitrosodicyclohexylamine (CAS No. 947-92-2): An Overview of a Key Compound in Chemical and Pharmaceutical Research

N-Nitrosodicyclohexylamine (CAS No. 947-92-2) is a significant compound in the field of chemical and pharmaceutical research, known for its unique properties and potential applications. This compound, also referred to as NDCyH, is a member of the nitrosamine class, which has garnered considerable attention due to its role in various biological and chemical processes.

The molecular structure of N-Nitrosodicyclohexylamine consists of two cyclohexyl groups attached to a nitroso group (N=O). This configuration imparts specific chemical and physical properties that make it an interesting subject for both academic and industrial research. The compound is typically synthesized through the reaction of dicyclohexylamine with nitrous acid or other nitrosating agents.

In recent years, the study of N-Nitrosodicyclohexylamine has expanded to include its potential applications in drug development and materials science. One notable area of research is its use as a model compound for understanding the formation and stability of nitrosamines, which are known to be involved in various biological processes, including DNA damage and carcinogenesis.

Recent studies have also explored the role of N-Nitrosodicyclohexylamine in the development of new materials with enhanced properties. For instance, researchers have investigated its use as a precursor in the synthesis of advanced polymers and coatings. These materials exhibit improved thermal stability and mechanical strength, making them suitable for high-performance applications in industries such as aerospace and electronics.

Another area of interest is the potential use of N-Nitrosodicyclohexylamine in pharmaceutical research. Studies have shown that certain nitrosamines can act as prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. This property makes them valuable candidates for targeted drug delivery systems, where they can be designed to release their active components at specific sites within the body.

The safety and toxicity profiles of N-Nitrosodicyclohexylamine have been extensively studied to ensure its safe use in various applications. While some nitrosamines are known to be carcinogenic, research has indicated that the specific properties of N-Nitrosodicyclohexylamine may make it less harmful compared to other members of this class. However, it is crucial to follow proper handling and safety protocols when working with this compound.

In conclusion, N-Nitrosodicyclohexylamine (CAS No. 947-92-2) is a versatile compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure and properties make it an important subject for ongoing studies, contributing to advancements in materials science, drug development, and our understanding of biological processes. As research continues to evolve, the potential uses and benefits of this compound are likely to expand further.